4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-(cyclohexanecarbonylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H26N2O3/c22-18(20-13-17-7-4-12-24-17)15-8-10-16(11-9-15)21-19(23)14-5-2-1-3-6-14/h8-11,14,17H,1-7,12-13H2,(H,20,22)(H,21,23)
• InChI Key: FDIRFEASOUVCIA-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3

Description

4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as CFM-2, is a compound that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the class of N-substituted benzamides and has shown promising results in preclinical studies.

Mechanism of Action

4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide exerts its therapeutic effects by inhibiting the activity of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide also inhibits the activity of histone deacetylases (HDACs), which are involved in the epigenetic regulation of gene expression. Inhibition of HDACs by 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide leads to the upregulation of genes involved in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have immunomodulatory and anti-inflammatory effects. It inhibits the production of inflammatory mediators such as prostaglandins and cytokines. 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. In addition, 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegeneration.

Advantages and Limitations for Lab Experiments

4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain assays. In addition, 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has not been extensively studied in human clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for the study of 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to further investigate its potential therapeutic applications in various diseases. 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has shown promising results in preclinical studies, and further studies are needed to determine its safety and efficacy in humans. Another direction is to develop more potent and selective analogs of 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. This could lead to the development of more effective therapies for various diseases. Finally, the mechanism of action of 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide needs to be further elucidated to better understand its therapeutic potential.

Synthesis Methods

The synthesis of 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-aminobenzamide with cyclohexanecarbonyl chloride and tetrahydrofuran in the presence of a base. The reaction yields 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide as a white crystalline solid with a yield of around 70%. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegeneration. It has been shown to inhibit the activity of various enzymes and signaling pathways that are involved in the pathogenesis of these diseases. 4-[(cyclohexylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to have immunomodulatory and anti-inflammatory effects.